5-Chloro-2-(methylamino)benzophenone
Overview
Description
5-Chloro-2-(methylamino)benzophenone is an impurity of 1,4-Temazepam as well as a decomposition product of Diazepam and other 1,4-benzodiazepine derivatives . It is a substituted derivative of benzophenone .
Synthesis Analysis
An efficient two-step continuous flow synthesis of diazepam, which involves the transformation of 5-chloro-2-(methylamino)benzophenone, has been reported . The synthesis involves N-acylation with an acid chloride in Stage 1. Stage 2 includes a nucleophilic substitution with ammonia followed by an intramolecular cyclization .Molecular Structure Analysis
The molecular structure of 5-Chloro-2-(methylamino)benzophenone can be represented by the formula C14H12ClNO . The phenyl rings are inclined by 54.39 degrees with respect to one another .Chemical Reactions Analysis
Diazepam, a hypnotic and anxiolytic drug in worldwide use, forms an intermediate product in a mixture of ethanol and sodium hydroxide. The intermediate product slowly decomposes to form 2-(methylamino)-5-chlorobenzophenone imine and 2-(methylamino)-5-chlorobenzophenone .Physical And Chemical Properties Analysis
The molecular weight of 5-Chloro-2-(methylamino)benzophenone is 245.70 g/mol . More detailed physical and chemical properties were not found in the sources.Scientific Research Applications
Gas Chromatography
5-Chloro-2-(methylamino)benzophenone has been used in the simultaneous determination of hydrazine and benzylhydrazine in isocarboxazid raw material and tablet formulations by gas chromatography .
Synthesis of Benzodiazepines
This compound serves as a starting material in the synthesis of benzodiazepines . It undergoes acylation followed by an intramolecular cyclization reaction, which is a part of the process to create various benzodiazepine derivatives .
Analytical Reference Standard
It is also used as an analytical reference standard in neurology research chemicals and analytical standards for highly accurate and reliable data analysis .
Metabolite Analysis
5-Chloro-2-(methylamino)benzophenone is recognized as a metabolite of diazepam and has been used as a synthetic intermediate in its synthesis. It has also been found in seized etizolam samples, indicating its role in forensic applications .
Mechanism of Action
Target of Action
5-Chloro-2-(methylamino)benzophenone, also known as 5-Chloro-2-methylaminobenzophenone, is a biochemical reagent . It is primarily used as a synthetic intermediate in the synthesis of diazepam , a medication of the benzodiazepine family that typically produces a calming effect . Therefore, the primary targets of this compound are likely to be the same as those of diazepam, which are the gamma-aminobutyric acid (GABA) receptors in the central nervous system .
Mode of Action
Diazepam works by enhancing the effect of GABA, a neurotransmitter that inhibits activity in the brain, thereby producing a calming effect . It is plausible that 5-Chloro-2-(methylamino)benzophenone may interact with its targets in a similar manner.
Biochemical Pathways
Given its role in the synthesis of diazepam , it is likely involved in the GABAergic pathway, which plays a crucial role in inhibitory neurotransmission in the central nervous system .
Result of Action
As a synthetic intermediate in the production of diazepam , its action likely contributes to the calming effect characteristic of benzodiazepines .
Safety and Hazards
properties
IUPAC Name |
[5-chloro-2-(methylamino)phenyl]-phenylmethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12ClNO/c1-16-13-8-7-11(15)9-12(13)14(17)10-5-3-2-4-6-10/h2-9,16H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WPNMLCMTDCANOZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=C(C=C(C=C1)Cl)C(=O)C2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4061416 |
Source
|
| Record name | Methanone, [5-chloro-2-(methylamino)phenyl]phenyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4061416 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-2-(methylamino)benzophenone | |
CAS RN |
1022-13-5 |
Source
|
| Record name | 2-(Methylamino)-5-chlorobenzophenone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1022-13-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Methylamino-5-chlorobenzophenone | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001022135 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Methanone, [5-chloro-2-(methylamino)phenyl]phenyl- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Methanone, [5-chloro-2-(methylamino)phenyl]phenyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4061416 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-chloro-2-(methylamino)benzophenone | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.012.566 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 5-CHLORO-2-METHYLAMINOBENZOPHENONE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/D4GD5770PI | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What novel findings arose from studying the reaction of 5-Chloro-2-(methylamino)benzophenone with haloacetyl chloride in microfluidic systems?
A1: Research by Wleklinski et al. [] revealed that utilizing electrospray and Leidenfrost droplet acceleration significantly sped up the reaction between 5-Chloro-2-(methylamino)benzophenone and haloacetyl chloride (where halo represents either chlorine or bromine) in the context of diazepam synthesis. This acceleration was even more pronounced in electrospray compared to traditional bulk reactions. Furthermore, this approach, coupled with rapid analysis via electrospray-mass spectrometry (ESI-MS), unveiled previously unreported byproducts in the reaction when conducted on a microfluidic scale. These byproducts were not observed in the droplet reactions, highlighting the importance of exploring different reaction environments. []
Q2: How does the choice of solvent influence the reaction of 5-Chloro-2-(methylamino)benzophenone with haloacetyl chlorides?
A2: The research indicates that the acceleration factors observed in the reaction of 5-Chloro-2-(methylamino)benzophenone with haloacetyl chlorides are solvent-dependent. [] This suggests that solvent selection plays a crucial role in optimizing reaction kinetics and potentially influencing the formation of specific byproducts.
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